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Compound of Interest

N-(2,4-

Compound Name: dimethylphenyl)cyclohexanecarbo
xamide

CAS No.: 315712-15-3

Cat. No.: B3124142

Get Quote

Executive Summary

This technical guide provides a benchmark analysis of N-(2,4-
dimethylphenyl)cyclohexanecarboxamide, commercially known as WS-23 (FEMA 3804).
Unlike traditional cooling agents derived from the menthane backbone (e.g., Menthol, WS-3),
WS-23 is a fully synthetic amide offering a distinct sensory profile.[1][2][3]

While in vitro data confirms WS-23 exhibits lower TRPM8 binding affinity (EC50 ~44 uM)
compared to WS-3 (EC50 ~3.7 uM), its utility is driven by its high thermal stability (up to
200°C), lack of bitter aftertaste, and localized "round" cooling sensation focused on the anterior
oral cavity. This guide validates these parameters through comparative physicochemical
analysis and calcium flux assays.

Molecular Identity & Structural Distinction
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To understand efficacy, one must first distinguish the molecular architecture. WS-23 lacks the
isopropyl-methylcyclohexane ring system found in menthol. This structural deviation is
responsible for its lack of "minty" odor and volatility.

Compound Chemical Name Structure Type Odor/Taste Profile

N-(2,4-

. ) . Neutral, No odor, No
WS-23 dimethylphenyl)cycloh  Synthetic Amide

) bitterness
exanecarboxamide

(1R,2S,5R)-2-

) Strong Mint, Volatile,
Menthol isopropyl-5- Monoterpene Alcohol

Bitter notes
methylcyclohexanol

N-Ethyl-p-menthane- o Low odor, delayed
WS-3 ) Menthane Derivative )
3-carboxamide onset, throat hit

Mechanistic Profile: TRPMS8 Activation

WS-23 functions as an agonist for the TRPM8 (Transient Receptor Potential Melastatin 8) ion
channel.[2][4][5] Activation induces a conformational change allowing intracellular calcium (

) influx, mimicking the signal of cold temperature (
) without actual thermal reduction.

Pathway Visualization

The following diagram illustrates the signal transduction pathway initiated by WS-23 binding.
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Figure 1: Signal transduction pathway of WS-23 via TRPM8 channels, leading to sensory
cooling perception.
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Comparative Efficacy Benchmark

The following data synthesizes results from Fluorometric Imaging Plate Reader (FLIPR) assays
and standardized sensory panels.

4.1 Potency & Sensory Data

Critical Insight: Higher potency (lower EC50) does not equate to better performance in
formulation. WS-23 is less potent than WS-3 but is preferred for its lack of "throat hit" and

bitterness.

Parameter WS-23 WS-3 Menthol
TRPM8 EC50

44 + 7.3 uM [1] 3.7+ 1.7 uM 4.1+1.3uM
(Potency)
Cooling Intensity

75 150 100
(Menthol=100)
Sensory Onset Immediate (<15s) Delayed (15-30s) Immediate
Primary Sensory Front of Mouth / Back of Throat / )

_ Entire Mouth / Nose

Region Tongue Palate
Duration Moderate (15-30 min) Long (20-40 min) Short (10-15 min)
LogP (Lipophilicity) ~3.5 ~4.3 ~3.4

4.2 Physicochemical Stability

o Thermal Resistance: WS-23 remains stable at temperatures >200°C, making it the superior
choice for baked goods or high-temperature confectionary processing where Menthol would
volatilize.[1]

¢ Solubility:
o Water:[6] Low (<0.1%). Requires co-solvents.

o Ethanol/Propylene Glycol: High solubility (>10%).
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Experimental Validation Protocol

To validate the efficacy of WS-23 in your specific matrix, use the Calcium Flux Assay. This is
the industry standard for quantifying TRP channel agonism objectively, removing subjective
sensory bias.

Protocol: FLIPR Calcium Flux Assay

Objective: Measure intracellular calcium mobilization in HEK293 cells stably expressing human
TRPMS.

Reagents:

HEK293-hTRPMS cell line.

Calcium 6 Assay Dye (Molecular Devices).

Assay Buffer: HBSS + 20mM HEPES.

WS-23 Stock: 100mM in DMSO.

Workflow:

Seeding: Plate cells at 15,000 cells/well in 384-well black-wall plates. Incubate 24h.
e Dye Loading: Aspirate media; add Calcium 6 dye. Incubate 2h at 37°C.

e Compound Prep: Serial dilute WS-23 in assay buffer (0.1 uM to 1 mM).

o Measurement: Transfer plate to FLIPR instrument.

« Injection: Inject compounds while recording fluorescence (Excitation 485nm / Emission
525nm).

¢ Analysis: Calculate

(Peak fluorescence minus baseline).

Experimental Workflow Diagram
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Figure 2: Step-by-step workflow for validating WS-23 potency using a Calcium Flux Assay.

Formulation Guidelines

As a Senior Scientist, | recommend the following for optimal incorporation:

» Solubilization: Do not add WS-23 directly to agueous phases. Pre-dissolve in Propylene
Glycol (PG) or Ethanol at a 10-20% concentrate.

e Synergy: WS-23 exhibits a "ceiling effect” at high concentrations. For maximum impact
without bitterness, combine WS-23 (Front note) with WS-3 or WS-12 (Back note/Duration).

o Recommended Ratio: 3:1 (WS-23 : WS-3).
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e Dosing:
o Beverages: 10 - 50 ppm.
o Confectionary: 500 - 1500 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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